Cas no 21743-65-7 (2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetic acid)

• Product Name: 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetic acid
• CAS No: 21743-65-7
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 4641720
• PubChem ID: 12914286
• Update Time: 2025-08-03

2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-acetic acid, 5-methyl-
• 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetic acid

• Inchi： 1S/C4H6N4O2/c1-3-5-7-8(6-3)2-4(9)10/h2H2,1H3,(H,9,10)
• InChI Key： DTOQKZDTRDPFNQ-UHFFFAOYSA-N
• SMILES： N1=C(C)N=NN1CC(O)=O

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives